N-(4-tert-butyl-1,3-thiazol-2-yl)-3,5-dinitrobenzamide

• IUPAC Name: N-(4-tert-butyl-1,3-thiazol-2-yl)-3,5-dinitrobenzamide
• InChI: InChI=1S/C14H14N4O5S/c1-14(2,3)11-7-24-13(15-11)16-12(19)8-4-9(17(20)21)6-10(5-8)18(22)23/h4-7H,1-3H3,(H,15,16,19)
• InChI Key: VEGRESAPMCTLDY-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1=CSC(=N1)NC(=O)C2=CC(=CC(=C2)[N+](=O)[O-])[N+](=O)[O-]
• Molecular Formula: C14H14N4O5S
• Molecular Weight: 350.35 g/mol

Description

N-(4-tert-butyl-1,3-thiazol-2-yl)-3,5-dinitrobenzamide, also known as Dinitramide, is a synthetic compound that has attracted significant attention in scientific research due to its unique properties. Dinitramide is a highly explosive compound that has been used as a propellant for rocket engines. However, recent studies have shown that it has potential applications in the field of medicine, particularly in cancer treatment.

Scientific Research Applications

1. Metabolic Pathway Analysis

N-(4-tert-butyl-1,3-thiazol-2-yl)-3,5-dinitrobenzamide is related to the metabolism of thiazoles, which are examined for their ability to form ring cleavage products. This process is significant in understanding the biotransformation of certain compounds (Mizutani, Yoshida, & Kawazoe, 1994).

2. Photophysical Properties

Studies on phenylbenzoxazole-based organic compounds similar to this compound demonstrate their photophysical properties, specifically their emissive behaviors in condensed states. Such properties are essential for applications in materials science and optical electronics (Li et al., 2015).

3. Antitumor Activity

Compounds structurally related to this compound have shown promising antitumor activities. Research in this domain is essential for developing new therapeutic agents (叶姣 et al., 2015).

4. Insecticidal Activity

Research into N-tert-butyl-N,N'-diacylhydrazines, which include thiazole structures, reveals their potential as environmentally benign pest regulators. This is crucial for agricultural sciences and environmental protection (Wang et al., 2011).

5. Biosensor Development

Studies have shown the potential of using compounds like N-(4-hydroxyphenyl)-3,5-dinitrobenzamide in developing biosensors. Such applications are crucial in analytical chemistry and medical diagnostics (Karimi-Maleh et al., 2014).

6. Antimicrobial Properties

Thiazole derivatives have been investigated for their antimicrobial activities, showing potential against various bacterial and fungal species. This is significant in pharmaceutical research and drug development (Desai et al., 2013).

7. Antitubercular Agents

Derivatives of this compound have been identified as promising antituberculosis agents. This highlights their importance in the treatment of infectious diseases (Karabanovich et al., 2016).